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Introduction
The Gap Junction Protein Beta 2 (GJB2) gene, which encodes the protein Connexin 26
(Cx26), is a critical component of gap junction channels.[1] These channels facilitate direct

intercellular communication by allowing the passage of ions, small molecules, and nutrients

between adjacent cells.[1] Mutations in the GJB2 gene are a primary cause of autosomal

recessive nonsyndromic hearing loss worldwide.[1][2] Beyond its role in auditory function,

GJB2 is also implicated in various skin diseases and has been studied in the context of cancer,

where it can influence cell proliferation and communication within the tumor microenvironment.

Quantitative Polymerase Chain Reaction (qPCR) is a powerful and widely used technique for

measuring gene expression levels with high sensitivity and specificity. This document provides

detailed application notes and protocols for the analysis of GJB2 gene expression using SYBR

Green-based qPCR.
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Application Notes
Principle of the Assay: This protocol details the relative quantification of GJB2 mRNA levels

from total RNA extracted from cultured cells or tissues. The workflow involves the reverse

transcription of RNA into complementary DNA (cDNA), followed by qPCR amplification. The

relative expression of GJB2 is determined using the delta-delta Ct (ΔΔCt) method, which

normalizes the expression of the target gene (GJB2) to a stably expressed endogenous control

(housekeeping gene).

Choice of Housekeeping Genes: The selection of appropriate housekeeping genes is crucial for

accurate normalization of gene expression data. The ideal housekeeping gene should have

stable expression across all experimental conditions. For studies involving cochlear tissues,

GAPDH and ACTB are commonly used. However, it is highly recommended to validate the

stability of chosen housekeeping genes for the specific experimental model.

Primer Design: Primers for qPCR should be designed to be specific to the target gene and,

ideally, span an exon-exon junction to prevent amplification of any contaminating genomic

DNA. This protocol provides validated primer sequences for human GJB2, GAPDH, and ACTB.

Experimental Workflow
The following diagram outlines the major steps in the qPCR workflow for GJB2 gene

expression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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